3-Amino-2,2-dimethylpropane-1-sulfonamide
Overview
Description
3-Amino-2,2-dimethylpropane-1-sulfonamide (AMPS) is an organic compound that has been studied for its potential applications in various areas of scientific research. AMPS is a sulfonamide, which is a type of compound that is created by the reaction of an amide with a sulfonic acid. It has been studied for its biochemical and physiological effects, as well as its potential use in laboratory experiments.
Scientific Research Applications
Tautomeric Behavior and Spectroscopic Analysis
Sulfonamide derivatives, including compounds similar to 3-Amino-2,2-dimethylpropane-1-sulfonamide, have been extensively studied for their tautomeric behavior, which is critical to their pharmaceutical and biological activities. For instance, 3-amino-4-[4-(dimethylamino)phenyl]-4,5-dihydro-1,2,5-thiadiazole 1,1-dioxide, a sulfonamide derivative, shows variations in its molecular conformations, significantly impacting its pharmaceutical properties. These conformations have been studied using Fourier Transform infrared and nuclear magnetic resonance spectroscopic methods (Erturk, Gumus, Dikmen, & Alver, 2016).
Sulfonamide Synthesis and Receptor Interaction
Novel methods have been developed for the synthesis of sulfonamides, leading to compounds with high potency at specific receptors. For instance, new sulfonamide structures have been synthesized showing significant activity at adenosine A2B receptors, indicating the potential of sulfonamide derivatives in therapeutic applications (Yan et al., 2006).
Chiral Applications in Organic Chemistry
Chiral 1,3-amino sulfonamides have been synthesized and used as ligands for catalytic enantioselective reactions, showcasing the importance of sulfonamide derivatives in producing chiral compounds, which are essential in the development of certain pharmaceuticals (Hirose, Sugawara, & Kodama, 2011).
Contribution to Drug Metabolism Studies
Sulfonamide derivatives play a crucial role in understanding drug metabolism. For instance, studies using Actinoplanes missouriensis have produced mammalian metabolites of sulfonamide drugs, aiding in the structural characterization and understanding of drug metabolism pathways (Zmijewski et al., 2006).
Nonlinear Optical Studies
Sulfonamide derivatives have been studied for their nonlinear optical properties, indicating potential applications in developing nonlinear optical materials. The solvent-dependent nonlinear optical studies suggest that these compounds can be used in various optical applications (Shahid et al., 2018).
properties
IUPAC Name |
3-amino-2,2-dimethylpropane-1-sulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H14N2O2S/c1-5(2,3-6)4-10(7,8)9/h3-4,6H2,1-2H3,(H2,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLBPMWSTQVZVBA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CN)CS(=O)(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H14N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1936178-42-5 | |
Record name | 3-amino-2,2-dimethylpropane-1-sulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.